Cas no 1269291-64-6 (Ethyl 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate)
Ethyl 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate is a fluorinated pyrazole derivative with a tert-butyl substituent at the 1-position and an ethyl ester group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the fluorine atom enhances its reactivity and potential for further functionalization, while the tert-butyl group contributes to steric stabilization, improving selectivity in reactions. The ethyl ester moiety offers flexibility for hydrolysis or transesterification, enabling diverse downstream modifications. Its well-defined structure and high purity make it suitable for research applications requiring precise molecular scaffolds. The compound exhibits stability under standard storage conditions, ensuring reliable performance in synthetic workflows.
1269291-64-6 structure
Product Name:Ethyl 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate
CAS No:1269291-64-6
MF:C10H15FN2O2
MW:214.236706018448
CID:822765
PubChem ID:53302135
Update Time:2025-07-02
Ethyl 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate
- ethyl 1-tert-butyl-5-fluoro-1H-pyrazole-4-carboxylate
- ethyl 1-tert-butyl-5-fluoropyrazole-4-carboxylate
- 1H-Pyrazole-4-carboxylic acid, 1-(1,1-dimethylethyl)-5-fluoro-, ethyl ester
- SCHEMBL25339625
- DB-319310
- DTXSID30693323
- 1269291-64-6
- AKOS015902053
- Ethyl1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate
-
- Inchi: 1S/C10H15FN2O2/c1-5-15-9(14)7-6-12-13(8(7)11)10(2,3)4/h6H,5H2,1-4H3
- InChI Key: XRLOROKBXLDPFV-UHFFFAOYSA-N
- SMILES: FC1=C(C(=O)OCC)C=NN1C(C)(C)C
Computed Properties
- Exact Mass: 214.11175589g/mol
- Monoisotopic Mass: 214.11175589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 44.1Ų
Ethyl 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM126943-1g |
ethyl 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate |
1269291-64-6 | 95% | 1g |
$320 | 2021-08-05 | |
| Alichem | A049003154-1g |
Ethyl 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate |
1269291-64-6 | 95% | 1g |
$400.00 | 2022-04-03 | |
| Chemenu | CM126943-1g |
ethyl 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate |
1269291-64-6 | 95% | 1g |
$313 | 2024-08-02 | |
| Ambeed | A303062-1g |
Ethyl 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate |
1269291-64-6 | 95+% | 1g |
$282.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1770572-1g |
Ethyl 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate |
1269291-64-6 | 98% | 1g |
¥2368.00 | 2024-08-09 |
Ethyl 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
1269291-64-6 (Ethyl 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylate) Related Products
- 2092706-40-4(1-(cyclopropylmethyl)-5-fluoro-1H-pyrazole-4-carboxylic acid)
- 1823833-25-5(3-Fluoro-1-propyl-1H-pyrazole-4-carboxylic acid)
- 118197-43-6(ethyl 5-fluoro-1-methyl-1H-pyrazole-4-carboxylate)
- 1694276-99-7(5-fluoro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid)
- 1694879-46-3(5-fluoro-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde)
- 1823442-88-1(5-fluoro-1-propyl-1H-pyrazole-4-carboxylic acid)
- 2803860-00-4(5-Fluoro-1-(2-methoxyethyl)-1H-pyrazole-4-carboxylic acid)
- 1889912-48-4(1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylic acid)
- 1429418-92-7(1-ethyl-5-fluoro-1H-pyrazole-4-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent